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Introduction

Endrin aldehyde, a derivative of the organochlorine pesticide endrin, is a compound of
significant interest to researchers in environmental science, toxicology, and pharmacology.
Though not commercially produced as a standalone product, it emerges as a primary
degradation product and impurity in technical-grade endrin.[1] Its persistence in the
environment and potential toxicological effects necessitate a thorough understanding of its
chemical and physical properties. This document provides an in-depth technical guide to the
chemical structure, properties, and analytical methodologies related to endrin aldehyde.

Chemical Structure and Properties

Endrin aldehyde is a solid, colorless to tan crystalline substance.[2] It is characterized by a
complex pentacyclic structure with a high degree of chlorination.

Chemical Identifiers

e |[UPAC Name: (1R,2R,2aR,4S,4aS,5R,6aR,6bR,7S)-2,2a,3,3,4,7-hexachlorodecahydro-
1,2,4-methenocyclopentacd]pentalene-5-carboxaldehyde

e CAS Number: 7421-93-4[3]

¢ Chemical Formula: C12HsCleO[4][5]
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The key physicochemical properties of endrin aldehyde are summarized in the table below for
easy reference and comparison.

Property Value Reference

Molecular Weight 380.91 g/mol [31[5]

) ) Decomposes at 145-149°C,
Melting Point [21[6]1[7]
200°C, or 235°C

Boiling Point Decomposes above 200°C [61[7]
N 0.024 mg/L at 25°C; Partly
Water Solubility o [4]18]
miscible
Vapor Pressure 2.0 x 1077 mmHg at 25°C [4]

Log Kow (Octanol-Water )
- o 4.80 (estimated) [4]
Partition Coefficient)

Toxicological Profile

Endrin aldehyde is recognized as a hazardous substance with potential for significant toxic
effects.[8] Ingestion may be harmful, and it is known to be toxic to aquatic life with long-lasting
effects.[8] While comprehensive toxicological data specifically for endrin aldehyde is less
abundant than for its parent compound, endrin, it is understood that organochlorine pesticides,
in general, act as central nervous system excitants.[8] Exposure can lead to symptoms such as
shortness of breath, coughing, muscle twitches, and seizures.[8]

Environmental Fate and Degradation

Endrin aldehyde is a transformation product of endrin, formed through exposure to light and
heat.[1][9] It is considered a persistent organic pollutant. In the environment, endrin can
degrade into endrin aldehyde and endrin ketone.[10] This transformation is a key aspect of
the environmental fate of endrin-related compounds.

The degradation pathway from Endrin to Endrin Aldehyde is a critical process influencing its
environmental persistence and toxicology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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